Cas no 1203363-48-7 (2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-(pyridin-3-yl)acetamide)

• Product Name: 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-(pyridin-3-yl)acetamide
• CAS No: 1203363-48-7
• MF: C₁₁H₁₀N₄O₂
• MW: 230.22270154953
• CID: 6237338
• PubChem ID: 45497093
• Update Time: 2025-10-28

2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-(pyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-(pyridin-3-yl)acetamide
• F5761-0177
• 2-(6-oxopyridazin-1(6H)-yl)-N-(pyridin-3-yl)acetamide
• 1203363-48-7
• 2-(6-oxopyridazin-1-yl)-N-pyridin-3-ylacetamide
• CHEMBL4894507
• AKOS024517496

• Inchi： 1S/C11H10N4O2/c16-10(14-9-3-1-5-12-7-9)8-15-11(17)4-2-6-13-15/h1-7H,8H2,(H,14,16)
• InChI Key： JMCVLGUTTRIOCE-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C=CC=N1)=O)NC1C=NC=CC=1

Computed Properties

• Exact Mass: 230.08037557g/mol
• Monoisotopic Mass: 230.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 74.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-(pyridin-3-yl)acetamide

Introduction to 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-(pyridin-3-yl)acetamide (CAS No. 1203363-48-7)

2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-(pyridin-3-yl)acetamide, also known by its CAS number 1203363-48-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazinones and is characterized by its unique structural features, which include a pyridazine ring and a pyridine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The molecular formula of 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-(pyridin-3-yl)acetamide is C₁₄H₁₃N₃O₂, and its molecular weight is approximately 255.27 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 6-chloro-1,6-dihydropyridazine with an appropriate amine derivative, followed by further functionalization to introduce the acetamide group.

In recent years, extensive research has been conducted to explore the pharmacological properties of 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-(pyridin-3-yl)acetamide. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-(pyridin-3-yl)acetamide has also been investigated for its neuroprotective effects. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action involves the modulation of intracellular signaling pathways that regulate cell survival and death.

The pharmacokinetic profile of 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-(pyridin-3-yl)acetamide has also been studied in detail. Preclinical studies have shown that it has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, the compound exhibits low toxicity and good safety margins in animal models, which are crucial factors for its potential development as a therapeutic agent.

In the context of drug discovery and development, 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-(pyridin-3-yl)acetamide represents an exciting lead compound due to its multifaceted biological activities. Ongoing research is focused on optimizing its structure to enhance potency and selectivity while minimizing potential side effects. Computational methods such as molecular docking and virtual screening are being employed to identify structural modifications that could improve its pharmacological profile.

Clinical trials are another critical aspect of evaluating the therapeutic potential of 2-(6-o xo - 1 , 6 - di hyd ro py ri da zi n - 1 - yl ) - N - ( py ri di n - 3 - yl ) ac et am ide . Phase I trials have already demonstrated its safety and tolerability in healthy volunteers, paving the way for further clinical evaluation in patient populations with specific diseases. The results from these trials will provide valuable insights into its efficacy and safety profile in real-world settings.

In conclusion, 2-(6-o xo - 1 , 6 - di hyd ro py ri da zi n - 1 - yl ) - N - ( py ri di n - 3 - yl ) ac et am ide (CAS No. 1203363-487) is a promising compound with diverse biological activities that make it a valuable candidate for further research and development in the pharmaceutical industry. Its potential applications in treating inflammatory diseases and neurodegenerative disorders highlight its significance in modern medicine. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.